1-[(3,4-dimethoxyphenyl)methyl]-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea

• IUPAC Name: 1-[(3,4-dimethoxyphenyl)methyl]-3-[[1-(4-methylphenyl)tetrazol-5-yl]methyl]urea
• InChI: InChI=1S/C19H22N6O3/c1-13-4-7-15(8-5-13)25-18(22-23-24-25)12-21-19(26)20-11-14-6-9-16(27-2)17(10-14)28-3/h4-10H,11-12H2,1-3H3,(H2,20,21,26)
• InChI Key: MWWHDPXQXKJCQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=NN=N2)CNC(=O)NCC3=CC(=C(C=C3)OC)OC
• Molecular Formula: C19H22N6O3
• Molecular Weight: 382.4 g/mol

Description

The compound contains several functional groups, including a urea group (-NH-CO-NH-), a tetrazol group (a five-membered ring containing four nitrogen atoms and one carbon atom), and two methoxy groups (-OCH3) attached to a benzene ring. These functional groups could potentially give the compound a variety of interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The electron-donating methoxy groups could potentially activate the benzene ring towards electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple nitrogen atoms could potentially make this compound a good hydrogen bond donor and acceptor.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if this compound is intended to be used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

Future research on this compound could involve exploring its potential uses, such as in the development of new drugs or materials, and investigating its reactivity and physical and chemical properties in more detail.